Magnesium orotate

• IUPAC Name: magnesium;2,4-dioxo-1H-pyrimidine-6-carboxylate
• InChI: InChI=1S/2C5H4N2O4.Mg/c2*8-3-1-2(4(9)10)6-5(11)7-3;/h2*1H,(H,9,10)(H2,6,7,8,11);/q;;+2/p-2
• InChI Key: QWLHYYKDLOVBNV-UHFFFAOYSA-L
• Canonical SMILES: C1=C(NC(=O)NC1=O)C(=O)[O-].C1=C(NC(=O)NC1=O)C(=O)[O-].[Mg+2]
• Molecular Formula: C10H6MgN4O8
• DSSTOX Substance ID: DTXSID20905129
• Molecular Weight: 334.48 g/mol
• CAS RN: 34717-03-8

Description

Magnesium orotate is a compound where magnesium is bound to orotic acid. This combination is of interest for its unique chemical and physical properties, and it has been the subject of various scientific investigations. The interest spans its synthesis, molecular structure, chemical reactions, and both physical and chemical properties. Notably, the compound is distinguished from other magnesium salts by its specific interactions and the stability it provides to magnesium ions.

Synthesis Analysis

The synthesis of this compound involves the neutralization of orotic acid (OrH2) with magnesium hydroxide in an aqueous medium, yielding crystalline this compound hydrates. This process has been detailed in studies where the crystalline structure was analyzed using single-crystal X-ray diffraction, revealing insights into the layer structures and the complex formation between magnesium ions and orotate ions through hydrogen bonds and base-pairing interactions between the planar uracil ring systems of orotate (Bach, Kumberger, & Schmidbaur, 1990).

Molecular Structure Analysis

The molecular structure of this compound hydrates, as revealed by X-ray diffraction, shows magnesium in a hexaquo complex, surrounded by water molecules and orotate ions. The magnesium ion's coordination with orotate ions is primarily through hydrogen bonds, indicating a significant role of water molecules in the structure's stability. This intricate arrangement suggests a unique stabilization mechanism of magnesium ions by orotate (Bach, Kumberger, & Schmidbaur, 1990).

Chemical Reactions and Properties

This compound shows stability in water, contrasting with other magnesium salts that may exhibit higher solubility and reactivity. The orotate ion, being a key intermediate in the biosynthesis of pyrimidines, pairs with magnesium to enhance the stability of this compound, making it less reactive in aqueous solutions and reducing its laxative effects commonly associated with other magnesium salts (Classen, 2004).

Physical Properties Analysis

Studies focusing on this compound's physical properties have highlighted its poor solubility in water, which influences its bioavailability and interaction with the gastrointestinal tract. Unlike more soluble magnesium salts, this compound does not significantly affect gastric acid levels or exhibit strong laxative properties. This characteristic underlines its distinct physical behavior among magnesium supplements (Classen, 2004).

Chemical Properties Analysis

The chemical stability of this compound is notable, particularly in biological environments. Orotic acid, part of this compound, plays a crucial role in metabolic processes, including the biosynthesis of nucleotides. The combination of magnesium and orotic acid in this compound may influence cellular energy status and nucleotide synthesis, showcasing the compound's unique chemical properties relevant to metabolic functions and energy production (Classen, 2004).

Scientific Research Applications

Magnesium orotate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and studies involving magnesium.

Biology: this compound is studied for its role in cellular processes and its impact on cellular health.

Medicine: It is used to treat magnesium deficiencies and has shown potential benefits in managing cardiovascular diseases, such as congestive heart failure and angina.

Industry: this compound is used in the production of dietary supplements and pharmaceuticals due to its high bioavailability and effectiveness.

Mechanism of Action

Magnesium orotate exerts its effects by acting as a transporter of magnesium into cells. Orotic acid facilitates the entry of magnesium into cells, enhancing its bioavailability. Additionally, orotic acid exhibits antioxidant properties by promoting the synthesis of enzymes that act as free radical scavengers. This dual action helps improve cellular function and overall health .

Similar Compounds:

Magnesium Oxide: Commonly used but has lower bioavailability and can cause gastrointestinal side effects.

Magnesium Citrate: Known for its good absorption but may cause laxative effects.

Magnesium Glycinate: Well-tolerated and has high bioavailability but lacks the additional benefits of orotic acid.

Uniqueness of this compound: this compound stands out due to its superior absorption and bioavailability, as well as the additional benefits provided by orotic acid. This combination makes it particularly effective for cardiovascular health and cellular repair .

Biochemical Analysis

Biochemical Properties

Magnesium orotate plays a crucial role in biochemical reactions by acting as a cofactor for various enzymes. It interacts with enzymes such as ATPases, which are essential for energy production and cellular metabolism. This compound also interacts with proteins involved in DNA and RNA synthesis, as well as those involved in cellular signaling pathways. The orotic acid component of this compound helps transport magnesium into cells, enhancing its bioavailability and effectiveness .

Cellular Effects

This compound influences various types of cells and cellular processes. It has been shown to impact cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of kinases and phosphatases, which are critical for cell signaling. It also affects the expression of genes involved in stress response, inflammation, and apoptosis. Additionally, this compound supports cellular metabolism by participating in the synthesis of ATP and other essential biomolecules .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the cellular level. This compound binds to enzymes and proteins, influencing their activity and function. It can act as an enzyme cofactor, enhancing or inhibiting enzyme activity. This compound also affects gene expression by interacting with transcription factors and other regulatory proteins. These interactions lead to changes in cellular processes such as energy production, stress response, and apoptosis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound is relatively stable and does not degrade quickly. Long-term exposure to this compound can lead to sustained improvements in cellular function, including enhanced energy production and reduced oxidative stress. The effects may vary depending on the concentration and duration of exposure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low to moderate doses, this compound has been shown to improve cellular function and overall health. At high doses, it can lead to toxic effects, including disruptions in cellular metabolism and increased oxidative stress. It is important to determine the optimal dosage to maximize the benefits while minimizing potential adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to energy production and nucleotide synthesis. It interacts with enzymes such as ATPases and kinases, which are essential for cellular metabolism. This compound also affects the levels of metabolites involved in these pathways, influencing metabolic flux and overall cellular function .

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. The orotic acid component facilitates the transport of magnesium into cells, enhancing its intracellular concentration. Once inside the cell, this compound can accumulate in various cellular compartments, including the cytoplasm and mitochondria, where it exerts its effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound is found in various cellular compartments, including the cytoplasm, mitochondria, and nucleus. Its localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles. The presence of this compound in these compartments allows it to participate in essential cellular processes such as energy production, gene expression, and stress response .

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium orotate can be synthesized by reacting magnesium hydroxide or magnesium carbonate with orotic acid. The reaction typically occurs in an aqueous medium, and the product is then isolated by filtration and drying.

Industrial Production Methods: In industrial settings, this compound is produced by combining magnesium salts with orotic acid under controlled conditions. The process involves precise temperature and pH control to ensure the purity and stability of the final product .

Types of Reactions:

Oxidation: this compound is relatively stable and does not undergo significant oxidation under normal conditions.

Reduction: There are no notable reduction reactions involving this compound.

Substitution: this compound can participate in substitution reactions where the magnesium ion is replaced by other cations.

Common Reagents and Conditions:

Hydrolysis: this compound is stable against hydrolysis in both acidic and basic conditions.

Thermal Treatment: It remains stable under moderate thermal conditions but may decompose at very high temperatures.

Major Products Formed: The primary product formed from reactions involving this compound is orotic acid, especially in substitution reactions where magnesium is replaced by another cation .